Cas no 93891-78-2 (Phenol, sec-octyl-(6CI,7CI,9CI))

Phenol, sec-octyl-(6CI,7CI,9CI) structure
93891-78-2 structure
Product Name:Phenol, sec-octyl-(6CI,7CI,9CI)
CAS No:93891-78-2
MF:C14H22O
MW:206.323884487152
CID:807511
PubChem ID:86767
Update Time:2025-04-19

Phenol, sec-octyl-(6CI,7CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol, sec-octyl-(6CI,7CI,9CI)
    • 2-octan-2-ylphenol
    • sec-octylphenol
    • DTXSID70917353
    • 26401-75-2
    • EINECS 299-461-0
    • 18626-98-7
    • EINECS 242-459-1
    • EC 242-459-1
    • o-sec-Octylphenol
    • 93891-78-2
    • EINECS 247-663-4
    • SCHEMBL980558
    • o-(1-Methylheptyl)phenol
    • 2-(octan-2-yl)phenol
    • NS00007531
    • 2-s-octylphenol
    • Inchi: 1S/C14H22O/c1-3-4-5-6-9-12(2)13-10-7-8-11-14(13)15/h7-8,10-12,15H,3-6,9H2,1-2H3
    • InChI Key: YENLEHMSMBFUTB-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1C(C)CCCCCC

Computed Properties

  • Exact Mass: 206.167
  • Monoisotopic Mass: 206.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.935
  • Boiling Point: 296.5°Cat760mmHg
  • Flash Point: 149.8°C
  • Refractive Index: 1.505
  • LogP: 4.46610

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